Cas no 1208077-74-0 ((1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid)

• Product Name: (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid
• CAS No: 1208077-74-0
• MF: C₂₀H₂₀F₆N₂O₄
• MW: 466.374226570129
• CID: 4577617
• Update Time: 2025-05-30

(1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid Chemical and Physical Properties

Names and Identifiers

• (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid

• Inchi： 1S/C16H18N2.2C2HF3O2/c1-2-4-14-7-12(5-6-13(14)3-1)10-18-11-15-8-16(18)9-17-15;2*3-2(4,5)1(6)7/h1-7,15-17H,8-11H2;2*(H,6,7)/t15-,16-;;/m0../s1
• InChI Key： SQXBZAZXIGCXHW-SXBSVMRRSA-N
• SMILES： C(O)(=O)C(F)(F)F.C(O)(=O)C(F)(F)F.[C@]12([H])C[C@]([H])(NC1)CN2CC1=CC=C2C(=C1)C=CC=C2

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid

Exploring the Chemical Properties and Applications of (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid

The compound with CAS No 1208077-74-0, known as (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique bicyclic structure and the presence of a naphthyl group, which contributes to its distinctive chemical properties and potential applications.

Recent studies have highlighted the importance of bicyclic structures in drug design due to their ability to mimic natural product scaffolds and enhance bioavailability. The naphthalene moiety in this compound is particularly interesting as it is known to exhibit strong electronic properties and photoreactivity, making it a valuable component in various chemical systems. The trifluoroacetic acid groups further enhance the molecule's stability and reactivity, making it a promising candidate for advanced chemical applications.

One of the most notable aspects of this compound is its stereochemistry, specifically the (1S,4S) configuration. Stereoisomerism plays a critical role in determining the biological activity of molecules, and this configuration has been shown to significantly influence the compound's interaction with biological systems. Recent research has demonstrated that the (1S,4S) isomer exhibits superior binding affinity to certain protein targets compared to other stereoisomers, making it a valuable tool in drug discovery.

The synthesis of (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of trifluoroacetic acid as a counterion not only stabilizes the molecule but also facilitates its solubility in various solvents, which is crucial for its application in biochemical assays and material science.

In terms of applications, this compound has shown potential in several areas. In medicinal chemistry, it has been explored as a lead compound for developing novel therapeutics targeting specific disease pathways. Its ability to modulate enzyme activity and inhibit key cellular processes makes it a valuable asset in drug development pipelines.

Additionally, the compound's electronic properties have made it an attractive candidate for use in optoelectronic materials. The naphthalene moiety contributes to its strong absorption characteristics in the visible spectrum, which can be leveraged in the development of advanced materials for light-emitting diodes (LEDs) and photovoltaic devices.

Recent advancements in computational chemistry have also enabled researchers to gain deeper insights into the molecular dynamics of this compound. High-resolution molecular modeling studies have revealed that the bicyclic structure provides exceptional rigidity to the molecule, which enhances its stability under various environmental conditions.

In conclusion, (1S,4S)-2-Naphthalen-2-ylmethyl-2,5-diaza-bicyclo[2.2.1]heptane di-trifluoro-acetic acid represents a cutting-edge example of how complex organic molecules can be designed and synthesized to meet specific functional requirements across multiple disciplines. Its unique combination of stereochemistry, electronic properties, and chemical stability positions it as a key player in both academic research and industrial applications.